Cas no 2138063-79-1 (1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane)

• Product Name: 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane
• CAS No: 2138063-79-1
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6326289
• PubChem ID: 165489879
• Update Time: 2025-05-20

1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane
• EN300-1137109
• 2138063-79-1

• Inchi： 1S/C13H23BrO/c1-11-4-3-7-13(8-11,10-14)15-9-12-5-2-6-12/h11-12H,2-10H2,1H3
• InChI Key： QDLLFRZGAOZPQI-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC(C)C1)OCC1CCC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane

Introduction to 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane (CAS No. 2138063-79-1)

1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane (CAS No. 2138063-79-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents and advanced chemical intermediates. The presence of both bromomethyl and cyclobutylmethoxy functional groups makes it a versatile building block for further chemical modifications, enabling the synthesis of complex molecules with tailored properties.

The bromomethyl moiety is particularly noteworthy due to its reactivity in nucleophilic substitution reactions, which allows for the introduction of various functional groups at this site. This property is highly valuable in drug discovery, where the ability to modify specific regions of a molecule can significantly alter its biological activity. Additionally, the cyclobutylmethoxy group contributes to the steric and electronic environment of the molecule, influencing its interactions with biological targets. Such structural features are often exploited to enhance binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in the development of novel scaffolds for medicinal chemistry applications. The compound 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane fits well within this trend, as it combines structural complexity with functional diversity. Researchers have leveraged its unique properties to explore new chemical pathways and synthetic strategies. For instance, its incorporation into heterocyclic frameworks has led to the discovery of several bioactive compounds with potential therapeutic implications.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to its perceived potential in addressing unmet medical needs. The cyclohexane ring, a common motif in many bioactive molecules, provides a stable backbone for further derivatization. Meanwhile, the cyclobutyl group introduces additional steric hindrance, which can be crucial for optimizing receptor binding interactions. These features make it an attractive candidate for further investigation in both academic and industrial settings.

One of the most exciting aspects of 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane is its role in the development of innovative synthetic methodologies. The bromomethyl group serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Similarly, the cyclobutylmethoxy group can be utilized in etherification reactions or other transformations that expand the compound's synthetic utility.

The compound's potential extends beyond simple building blocks; it has been explored as a precursor for more sophisticated molecules with targeted biological activities. For example, researchers have synthesized analogs of this compound that exhibit inhibitory effects on various enzymes and receptors implicated in diseases such as cancer and neurodegeneration. These studies highlight its versatility and underscore its importance as a chemical probe in drug discovery efforts.

The synthesis of 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane itself is a testament to modern organic synthesis techniques. The process typically involves multi-step reactions that showcase advances in catalysis and purification methods. The ability to produce this compound with high yield and purity underscores the sophistication of current synthetic methodologies and bodes well for future applications.

In conclusion, 1-(bromomethyl)-1-(cyclobutylmethoxy)-3-methylcyclohexane represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and organic synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.